Cas no 139155-53-6 (Benzonitrile, 3-(2-methylpropyl)-)

• Product Name: Benzonitrile, 3-(2-methylpropyl)-
• CAS No: 139155-53-6
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 1272808
• Update Time: 2024-08-04

Benzonitrile, 3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(2-methylpropyl)-

• Inchi： 1S/C11H13N/c1-9(2)6-10-4-3-5-11(7-10)8-12/h3-5,7,9H,6H2,1-2H3
• InChI Key： PLNWXXCXNUVHTE-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(CC(C)C)=C1

Computed Properties

• Exact Mass: 159.10489

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• Boiling Point: 246.1±9.0 °C(Predicted)
• PSA: 23.79